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Compound of Interest

Compound Name: C21H19ClFN3O3S

Cat. No.: B12632252 Get Quote

A comprehensive investigation into the chemical formula C21H19ClFN3O3S reveals a

significant discrepancy in the available scientific literature. While this specific molecular formula

does not correspond to a recognized or documented research chemical, its elemental

composition bears a resemblance to the well-known atypical antidepressant, Tianeptine.

However, a crucial distinction exists in their molecular formulas, highlighting that

C21H19ClFN3O3S and Tianeptine are distinct chemical entities.

Tianeptine, with the chemical formula C21H25ClN2O4S, is a structurally unique tricyclic

compound that has been the subject of extensive research for its anxiolytic and antidepressant

properties.[1][2] It is approved for the treatment of major depressive disorder in many

European, Asian, and Latin American countries.[1][3] Unlike typical tricyclic antidepressants,

Tianeptine's mechanism of action is not primarily based on the inhibition of serotonin,

norepinephrine, or dopamine reuptake.[4]

The Case for Tianeptine: A Potential Point of
Confusion
The similarity in the elemental makeup of C21H19ClFN3O3S and Tianeptine suggests a

potential typographical error or a misunderstanding of the intended compound of interest.

Given the absence of data for C21H19ClFN3O3S, the following information on Tianeptine is

provided for contextual reference, with the explicit understanding that it is a different molecule.

Physicochemical Properties of Tianeptine
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Property Value

Molecular Formula C21H25ClN2O4S

Molecular Weight 437.0 g/mol [2]

IUPAC Name

7-[(3-chloro-6-methyl-5,5-dioxido-6,11-

dihydrodibenzo[c,f][1][2]thiazepin-11-

yl)amino]heptanoic acid[1]

CAS Number 72797-41-2[1]

Appearance White to pale yellow powder[1]

Melting Point 144–147 °C (free acid), 148 °C (sodium salt)[1]

Pharmacological Profile of Tianeptine
Tianeptine's primary mechanism of action involves its activity as a full agonist at the mu-opioid

receptor (MOR) and to a lesser extent, the delta-opioid receptor (DOR).[1] This opioid receptor

agonism is believed to contribute significantly to its antidepressant and anxiolytic effects.[1][5]

Beyond its opioid activity, Tianeptine has been shown to modulate glutamatergic

neurotransmission.[3] Specifically, it is thought to alter the activity of AMPA and NMDA

receptors, which may play a role in its neuroplastic effects.[3] Earlier hypotheses suggesting

Tianeptine acts as a selective serotonin reuptake enhancer (SSRE) have been largely

superseded by the understanding of its opioid and glutamatergic mechanisms.[3][5]

Metabolism and Pharmacokinetics of Tianeptine
Tianeptine is well-absorbed orally with a bioavailability of approximately 99%.[3] It is

extensively bound to plasma proteins (around 95%).[3] The primary metabolic pathway for

Tianeptine is beta-oxidation of its heptanoic acid side chain.[2][3] The majority of the drug and

its metabolites are excreted via the kidneys.[2][3]

Experimental Protocols: A Note on the Absence of
Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tianeptine
https://pubs.acs.org/doi/10.1021/acschemneuro.4c00519
https://pubchem.ncbi.nlm.nih.gov/compound/Tianeptine
https://pubs.acs.org/doi/10.1021/acschemneuro.4c00519
https://pubs.acs.org/doi/10.1021/acschemneuro.4c00519
https://pubs.acs.org/doi/10.1021/acschemneuro.4c00519
https://pubs.acs.org/doi/10.1021/acschemneuro.4c00519
https://pubs.acs.org/doi/10.1021/acschemneuro.4c00519
https://pubs.acs.org/doi/10.1021/acschemneuro.4c00519
https://www.researchgate.net/figure/Chemical-structure-of-tianeptine_fig1_325373627
https://go.drugbank.com/drugs/DB09289
https://go.drugbank.com/drugs/DB09289
https://go.drugbank.com/drugs/DB09289
https://www.researchgate.net/figure/Chemical-structure-of-tianeptine_fig1_325373627
https://go.drugbank.com/drugs/DB09289
https://go.drugbank.com/drugs/DB09289
https://pubchem.ncbi.nlm.nih.gov/compound/Tianeptine
https://go.drugbank.com/drugs/DB09289
https://pubchem.ncbi.nlm.nih.gov/compound/Tianeptine
https://go.drugbank.com/drugs/DB09289
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12632252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Due to the lack of any identifiable research pertaining to C21H19ClFN3O3S, no experimental

protocols can be provided. The methodologies for studying Tianeptine are vast and varied,

encompassing a range of in vitro and in vivo assays to characterize its pharmacological and

toxicological profiles. These would typically include receptor binding assays, functional assays

to measure receptor activation, animal models of depression and anxiety, and pharmacokinetic

studies.

Visualizing a Hypothetical Pathway
In the absence of data for C21H19ClFN3O3S, a diagram illustrating a generalized

experimental workflow for characterizing a novel research chemical with potential psychoactive

properties is presented below. This serves as a conceptual guide for the type of research that

would be necessary to elucidate the properties of a new chemical entity.

Caption: A generalized workflow for the characterization of a novel research chemical.

Conclusion:

The chemical formula C21H19ClFN3O3S does not correspond to a known research chemical

based on currently available scientific data. The strong resemblance to the molecular formula

of Tianeptine suggests a possible error in the query. While a comprehensive overview of

Tianeptine has been provided for informational purposes, it is imperative for researchers to

verify the exact chemical identity of any substance they intend to study. The lack of information

on C21H19ClFN3O3S underscores the critical importance of precise chemical identification in

scientific research to ensure the validity and reproducibility of experimental findings.

Researchers interested in this specific formula are encouraged to perform their own structural

and analytical verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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